Cas no 207728-74-3 (Benzoic acid,2,4,6-tribromo-3-hydroxy-, hydrate (1:1))
207728-74-3 structure
Product Name:Benzoic acid,2,4,6-tribromo-3-hydroxy-, hydrate (1:1)
CAS No:207728-74-3
MF:C7H5Br3O4
MW:392.824200391769
CID:241898
PubChem ID:24802213
Update Time:2025-04-19
Benzoic acid,2,4,6-tribromo-3-hydroxy-, hydrate (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2,4,6-tribromo-3-hydroxy-, hydrate (1:1)
- 2,4,6-tribromo-3-hydroxybenzoic acid,hydrate
- 3-HYDROXY-2,4,6-TRIBROMOBENZOIC ACID MONOHYDRATE
- H-7800
- 2,4,6-tribromo-3-hydroxybenzoic acid hydrate
- Benzoic acid, 2,4,6-tribromo-3-hydroxy-, hydrate (1:1)
- 2,4,6-Tribromo-3-hydroxybenzoic acid--water (1/1)
- 207728-74-3
- DTXSID60647379
- AKOS027380543
- 2,4,6-tribromo-3-hydroxybenzoic acid;hydrate
-
- Inchi: 1S/C7H3Br3O3.H2O/c8-2-1-3(9)6(11)5(10)4(2)7(12)13;/h1,11H,(H,12,13);1H2
- InChI Key: YIHVBQUJDRETAC-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=C(C=1C(=O)O)Br)Br)O.O
Computed Properties
- Exact Mass: 389.77400
- Monoisotopic Mass: 389.77380g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.5Ų
Experimental Properties
- Color/Form: No data available
- Density: No data available
- Melting Point: 209-213℃
- Boiling Point: No data available
- Flash Point: No data available
- PSA: 66.76000
- LogP: 3.31360
- Vapor Pressure: No data available
Benzoic acid,2,4,6-tribromo-3-hydroxy-, hydrate (1:1) Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Benzoic acid,2,4,6-tribromo-3-hydroxy-, hydrate (1:1) Related Literature
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Yanyun Wang,Huijun Ma,Galong Li,Fei Gao,Mingli Peng,Hai Ming Fan Nanoscale Horiz., 2019,4, 1450-1459
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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